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Compound of Interest

Compound Name: ALX-5407 hydrochloride

Cat. No.: B030177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ALX-5407 hydrochloride is a potent and selective inhibitor of the glycine transporter 1

(GlyT1).[1][2][3] By blocking the reuptake of glycine, ALX-5407 elevates extracellular glycine

levels in the central nervous system. This potentiation of glycinergic neurotransmission makes

it a valuable tool for investigating the role of GlyT1 in various physiological and pathological

processes. These application notes provide detailed protocols for the use of ALX-5407
hydrochloride in mouse models, including dosage information, administration routes, and

experimental workflows.

Quantitative Data Summary
The following table summarizes the dosages and administration routes of ALX-5407
hydrochloride used in various mouse models.
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Mouse
Model

Dosage
Administrat
ion Route

Frequency Vehicle Reference

Skin Allograft

Model
50 mg/kg

Intraperitonea

l (IP) Injection
Once Daily Not specified

Skin Allograft

Model
100 mg/kg

Intraperitonea

l (IP) Injection
Once Daily Not specified

MPTP-

lesioned

Marmoset

0.01, 0.1, 1

mg/kg
Not specified

Acute

challenge
Not specified [4]

Rat Prefrontal

Cortex

Microdialysis

1, 10 mg/kg Oral (p.o.) Single dose Not specified [1][5]

Experimental Protocols
Preparation of ALX-5407 Hydrochloride for
Intraperitoneal Injection
This protocol describes the preparation of a suspended solution of ALX-5407 hydrochloride
suitable for intraperitoneal (IP) injection in mice.[5]

Materials:

ALX-5407 hydrochloride powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes
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Pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Prepare a 25 mg/mL stock solution in DMSO. Weigh the required amount of ALX-5407
hydrochloride and dissolve it in the appropriate volume of DMSO. Ensure complete

dissolution. This stock solution can be stored at -20°C for up to one month or -80°C for up to

six months.[5]

Prepare the final injection solution (2.5 mg/mL). In a sterile microcentrifuge tube, add the

following solvents in the specified order, vortexing after each addition:[5]

100 µL of the 25 mg/mL ALX-5407 hydrochloride stock solution in DMSO.

400 µL of PEG300. Mix thoroughly.

50 µL of Tween-80. Mix thoroughly.

450 µL of Saline. Mix thoroughly to obtain a 1 mL final volume.

Ensure Suspension. The final solution will be a suspension. If precipitation occurs, gentle

warming and/or sonication can be used to aid dissolution.[5] It is recommended to prepare

the working solution fresh on the day of use.[5]

Intraperitoneal (IP) Injection in Mice
This protocol provides a standard procedure for administering ALX-5407 hydrochloride via IP

injection to mice.

Materials:

Prepared ALX-5407 hydrochloride solution

Sterile syringes (1 mL)
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Sterile needles (25-27 gauge)

70% ethanol or other suitable disinfectant

Gauze pads

Appropriate personal protective equipment (PPE)

Procedure:

Animal Restraint: Gently restrain the mouse by grasping the loose skin at the nape of the

neck, ensuring the animal is secure but can breathe comfortably. The "three-finger" restraint

method is commonly recommended.[6]

Locate the Injection Site: Position the mouse so its head is tilted slightly downward. The

injection site is in the lower right quadrant of the abdomen to avoid the cecum and urinary

bladder.[6][7]

Disinfect the Area: Clean the injection site with a gauze pad soaked in 70% ethanol.[6]

Perform the Injection:

Insert the needle, with the bevel facing up, at a 30-45 degree angle into the peritoneal

cavity.[6]

Gently aspirate by pulling back the plunger to ensure no fluid (e.g., urine or blood) is

drawn into the syringe. If fluid is present, withdraw the needle and reinject at a different

site with a fresh needle.[7]

Slowly inject the ALX-5407 hydrochloride solution. The recommended maximum

injection volume for a mouse is typically less than 10 ml/kg.[8]

Withdraw the Needle: Remove the needle swiftly and return the mouse to its cage.

Monitoring: Observe the mouse for any signs of distress or adverse reactions following the

injection.
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Visualizations
Signaling Pathway of ALX-5407 Action
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Caption: Mechanism of action of ALX-5407.

Experimental Workflow for In Vivo Studies
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Caption: General workflow for ALX-5407 administration in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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